2,4-difluoro-N-(3-((6-methylpyridazin-3-yl)oxy)phenyl)benzamide

• IUPAC Name: 2,4-difluoro-N-[3-(6-methylpyridazin-3-yl)oxyphenyl]benzamide
• InChI: InChI=1S/C18H13F2N3O2/c1-11-5-8-17(23-22-11)25-14-4-2-3-13(10-14)21-18(24)15-7-6-12(19)9-16(15)20/h2-10H,1H3,(H,21,24)
• InChI Key: XYDBMVNPEOFZFV-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(C=C1)OC2=CC=CC(=C2)NC(=O)C3=C(C=C(C=C3)F)F
• Molecular Formula: C18H13F2N3O2
• Molecular Weight: 341.3 g/mol

Description

2,4-difluoro-N-(3-((6-methylpyridazin-3-yl)oxy)phenyl)benzamide, also known as PF-06282999, is a small molecule inhibitor that targets the protein tyrosine kinase 2 (TYK2). TYK2 is a member of the Janus kinase (JAK) family of enzymes, which play a crucial role in the signaling pathways of cytokines and growth factors. PF-06282999 has shown promising results in preclinical studies as a potential treatment for autoimmune diseases and cancer.

Scientific Research Applications

Synthesis and Chemical Reactivity

Research on the synthesis of condensed triazines and related compounds has demonstrated the versatility of difluorobenzamides in chemical reactions. For instance, Reimlinge, Billiau, and Lingier (1976) explored the reactions leading to the formation of guanidin derivatives and condensed oxo-s-triazines from N-(dichlormethylene)benzamide and related compounds, showcasing the foundational role of difluorobenzamides in synthesizing novel triazine derivatives with potential applications in material science and pharmaceuticals (Reimlinge et al., 1976).

Material Science and Catalysis

In the field of material science and catalysis, the research by Pal et al. (2000) on metal-assisted electrocyclic reactions highlights the potential of using derivatives of difluorobenzamides in synthesizing complex molecules with unique properties, such as cationic species characterized by X-ray crystallography, indicating the compound's utility in developing materials with specific electronic or structural characteristics (Pal et al., 2000).

Pharmaceutical Research

The compound's relevance extends to pharmaceutical research, where its derivatives have been studied for antimicrobial properties. Limban, Marutescu, and Chifiriuc (2011) synthesized and evaluated acylthioureas derivatives for their interaction with bacterial cells, demonstrating significant anti-pathogenic activity, particularly against biofilm-forming bacteria. This research underscores the potential of difluorobenzamides in developing new antimicrobial agents with specific mechanisms of action against challenging bacterial strains (Limban et al., 2011).

Fluorination Techniques in Organic Synthesis

Wang, Mei, and Yu (2009) discussed the importance of difluorobenzamides in fluorination techniques, highlighting a palladium-catalyzed ortho-fluorination process that opens avenues for creating synthetically useful functional groups. This research is pivotal for medicinal chemistry, where fluorination can significantly alter the pharmacological properties of compounds (Wang et al., 2009).